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Compound of Interest

Compound Name: 1,3,5-Tris(3-bromophenyl)benzene

Cat. No.: B189653

In-Depth Technical Guide to 1,3,5-Tris(3-
bromophenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and characterization of 1,3,5-Tris(3-bromophenyl)benzene. This symmetrically
substituted aromatic compound serves as a critical building block in the fields of materials
science and organic synthesis, particularly in the development of novel organic light-emitting
diodes (OLEDs) and porous organic frameworks. This document details experimental protocols
for its synthesis and presents its key physicochemical data in a structured format.

Physicochemical Properties

1,3,5-Tris(3-bromophenyl)benzene is a white to off-white crystalline solid. Its core
physicochemical properties are summarized in the table below. The compound is notable for its
thermal stability, as indicated by its high melting point. It is generally insoluble in water but
exhibits solubility in various organic solvents such as toluene, ethanol, dimethylformamide, and
methylene chloride.[1]
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Property Value Reference
CAS Number 96761-85-2 [2]
Molecular Formula C24H15Brs [2]
Molecular Weight 543.09 g/mol [2]

Melting Point 170.0t0 174.0 °C [2]

Boiling Point (Predicted) 553.9+45.0 °C

Density (Predicted) 1.626 + 0.06 g/cm?3 [2]
Appearance White to almost white 2]

powder/crystal
Solubility Soluble in Toluene [2]

Synthesis and Experimental Protocols

The primary synthetic route to 1,3,5-Tris(3-bromophenyl)benzene is the acid-catalyzed
cyclotrimerization of 3'-bromoacetophenone. This reaction involves the self-condensation of
three molecules of the ketone precursor to form the central benzene ring.

Synthesis of 1,3,5-Tris(3-bromophenyl)benzene from 3'-
Bromoacetophenone

This protocol is based on a general method for the synthesis of 1,3,5-triarylbenzenes.
Experimental Protocol:

e To a solution of 3'-bromoacetophenone (1.5 mmol) in anhydrous nitromethane (1.5 mL), add
trifluoroacetic acid (0.045 mL, 0.6 mmol) and ethylenediamine (0.020 mL, 0.3 mmol)
sequentially.

« Stir the reaction mixture under reflux conditions. The progress of the reaction should be
monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, cool the mixture to room temperature.
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e Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NHaCl).
o Extract the product with ethyl acetate.
o Combine the organic layers and wash with saturated brine solution.

o Dry the organic phase over anhydrous sodium sulfate (Na2S0Oa4) and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography to obtain 1,3,5-Tris(3-
bromophenyl)benzene.[2]

Characterization Data

Due to the limited availability of specific spectral data for 1,3,5-Tris(3-bromophenyl)benzene
in the searched literature, the following data for the isomeric compound 1,3,5-Tris(4-
bromophenyl)benzene is provided for comparative purposes. The substitution pattern (meta vs.
para) will induce shifts in the spectral signals, but the general features are expected to be
similar.

Data for 1,3,5-Tris(4-

Technique
bromophenyl)benzene

0 7.70 (s, 3H), 7.62 (d, J = 8.5 Hz, 6H), 7.56 (d,

= o. Z,

13C NMR (125 MHz, CDCls) 5 141.7,139.9, 132.3, 129.0, 125.2, 122.4[3]
v_max_ = 3043, 1595, 1489, 1379, 1075, 1007,
IR (KBr, cm~1) 809[3]
Visualizations

Synthetic Pathway of 1,3,5-Tris(3-bromophenyl)benzene

The following diagram illustrates the synthesis of 1,3,5-Tris(3-bromophenyl)benzene via the
cyclotrimerization of 3'-bromoacetophenone.
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Reaction Conditions

Trifluoroacetic Acid (Catalyst) Ethylenediamine (Catalyst) Nitromethane (Solvent) Reflux

Reactants

3 x 3'-Bromoacetophenone

Cyclotrimerization

Product

1,3,5-Tris(3-bromophenyl)benzene

Click to download full resolution via product page
Caption: Synthesis of 1,3,5-Tris(3-bromophenyl)benzene.

Experimental Workflow for Synthesis and Purification

This diagram outlines the general workflow for the synthesis and subsequent purification of
1,3,5-Tris(3-bromophenyl)benzene.

Reaction Mixture " Aqueous Workup
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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